molecular formula C10H13N5O4 B8787134 6H-Purin-6-one, 9-(3-(acetyloxy)propoxy)-2-amino-1,9-dihydro- CAS No. 114778-61-9

6H-Purin-6-one, 9-(3-(acetyloxy)propoxy)-2-amino-1,9-dihydro-

Cat. No. B8787134
CAS RN: 114778-61-9
M. Wt: 267.24 g/mol
InChI Key: ACLNDNSSROFMMN-UHFFFAOYSA-N
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Description

6H-Purin-6-one, 9-(3-(acetyloxy)propoxy)-2-amino-1,9-dihydro- is a useful research compound. Its molecular formula is C10H13N5O4 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
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properties

CAS RN

114778-61-9

Molecular Formula

C10H13N5O4

Molecular Weight

267.24 g/mol

IUPAC Name

3-[(2-amino-6-oxo-1H-purin-9-yl)oxy]propyl acetate

InChI

InChI=1S/C10H13N5O4/c1-6(16)18-3-2-4-19-15-5-12-7-8(15)13-10(11)14-9(7)17/h5H,2-4H2,1H3,(H3,11,13,14,17)

InChI Key

ACLNDNSSROFMMN-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCCON1C=NC2=C1N=C(NC2=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 9-(3-hydroxyprop-1-oxy)guanine (150 mg, 0.67 mmol), 4-dimethylaminopyridine (15.6 mg, 0.13 mmol), acetic anhydride (0.25 ml, 2.65 mmol) and N,N-dimethylformamide (5 ml) was stirred at 20° C. for 3 hours and then ethanol was added. After a further 15 minutes the solvent was evaporated under reduced pressure and the residue was chromatographed on silica gel (eluted with chloroform-ethanol, 4:1), yielding the title compound (120 mg, 67%). Recrystallisation from methanol-water gave 9-(3-acetoxy-prop-1-oxy)guanine (82 mg, 46%). IR: υmax (KBr) 3330, 3168, 1736, 1696, 1648, 1602, 1589, 1391 cm-1. 1H NMR: δH [(CD3)2SO] 1.98 (2H, quintet, J=6.3, 6.6 Hz, CH2CH2CH2), 2.02 (3H, s, ##STR14## 4.17 (2H, t, J=6.6 Hz, CH2ON), 4.32 (2H, t, J=6.3 Hz, ##STR15## 6.60 (2H, br.s, D2O exchangeable NH2), 7.94 (1H, s, H-8), 10.69 (1H, br.s, D2O exchangeable, H-1). Found: C, 44.99; H, 4.93; N, 26.20% M+ 267.0964 C10H13N5O4 requires C, 44.93; H, 4.91; N, 26.21% M+ 267.0968.
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
0.25 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
15.6 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
67%

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